![molecular formula C24H19NO5 B6493494 3-methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide CAS No. 923113-43-3](/img/structure/B6493494.png)
3-methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide, more commonly referred to as 3-MBCA, is a synthetic compound that has been used in a variety of scientific applications. It has been found to have a wide range of biochemical and physiological effects, and has been studied for its potential to be used in lab experiments.
Scientific Research Applications
3-MBCA has been used in a variety of scientific research applications, including the study of drug metabolism and pharmacokinetics, the study of cancer cell signaling pathways, and the study of cell cycle regulation. It has also been used in the study of the regulation of gene expression, as well as in the development of new drugs and drug candidates.
Mechanism of Action
3-MBCA works by inhibiting the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of prostaglandins, which are involved in the regulation of inflammation, pain, and other biological processes. By blocking the activity of COX-2, 3-MBCA is able to reduce inflammation and pain.
Biochemical and Physiological Effects
3-MBCA has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which can reduce inflammation and pain. It has also been found to reduce the production of nitric oxide, which can reduce blood pressure. In addition, it has been found to inhibit the production of leukotrienes, which can reduce allergic reactions. Finally, it has been found to reduce the production of histamine, which can reduce allergic reactions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-MBCA in lab experiments is that it is relatively easy to synthesize, and yields high yields of the desired product. Additionally, it has a wide range of biochemical and physiological effects, which makes it a useful tool for studying a variety of biological processes. However, there are some limitations to using 3-MBCA in lab experiments, as it is a synthetic compound and is not found naturally in the body. Additionally, it has not been extensively studied and its long-term effects are not yet known.
Future Directions
There are a number of potential future directions for the study of 3-MBCA. One potential direction is to further investigate its effects on the production of prostaglandins, nitric oxide, leukotrienes, and histamine. Additionally, further research could be done to investigate its potential use as a drug or drug candidate. Finally, further research could be done to investigate its potential use in the treatment of various diseases, such as cancer and inflammatory diseases.
Synthesis Methods
3-MBCA can be synthesized using a variety of methods. The most common method involves the reaction of 3-methoxybenzaldehyde with 2-methoxyphenylacetic acid in the presence of anhydrous sodium acetate and acetic acid. This reaction is typically carried out at room temperature and yields the desired product in high yields.
properties
IUPAC Name |
3-methoxy-N-[2-(2-methoxyphenyl)-4-oxochromen-6-yl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19NO5/c1-28-17-7-5-6-15(12-17)24(27)25-16-10-11-22-19(13-16)20(26)14-23(30-22)18-8-3-4-9-21(18)29-2/h3-14H,1-2H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVBSJUOJYFZHON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=CC3=O)C4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.